(4-methylcyclohexyl)[2-(1-piperidinyl)ethyl]amine

• IUPAC Name: 4-methyl-N-(2-piperidin-1-ylethyl)cyclohexan-1-amine
• InChI: InChI=1S/C14H28N2/c1-13-5-7-14(8-6-13)15-9-12-16-10-3-2-4-11-16/h13-15H,2-12H2,1H3
• InChI Key: CGVVRKDALJBAIH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NCCN2CCCCC2
• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol

Description

(4-methylcyclohexyl)[2-(1-piperidinyl)ethyl]amine, also known as Methyl-MDA or MMDA, is a psychoactive drug that belongs to the amphetamine class of drugs. It is a designer drug that has been synthesized for research purposes. It is a structural analog of MDA and MDMA, which are known to produce euphoric effects in humans. MMDA is a potent drug that has been found to have a high affinity for the serotonin transporter and the dopamine transporter.

Mechanism of Action

MMDA acts as a potent agonist of the serotonin 5-HT2A receptor and the dopamine D2 receptor. It also acts as a releasing agent of serotonin, norepinephrine, and dopamine. The activation of these receptors and the release of these neurotransmitters are responsible for the psychoactive effects of MMDA.
Biochemical and Physiological Effects:
MMDA has been found to produce a range of biochemical and physiological effects in animal models. It has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain. It has also been found to increase heart rate, blood pressure, and body temperature. MMDA has been found to produce long-lasting effects on the brain, which suggests that it may have potential therapeutic applications in the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

MMDA has several advantages and limitations for lab experiments. One of the advantages is that it is a potent drug that produces well-defined effects in animal models. This makes it an ideal drug for studying the effects of psychoactive drugs on the central nervous system. However, one of the limitations of MMDA is that it has been found to produce neurotoxic effects in rats when administered in high doses. This makes it important to use appropriate dosages and to monitor the animals carefully during experiments.

Future Directions

There are several future directions for research on MMDA. One of the directions is to study its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Another direction is to study its long-term effects on the brain and to develop strategies to minimize its neurotoxic effects. Additionally, more research is needed to understand the mechanism of action of MMDA and to develop more selective and potent drugs that target the serotonin 5-HT2A receptor and the dopamine D2 receptor.

Scientific Research Applications

MMDA has been used extensively in scientific research to study its effects on the central nervous system. It has been found to produce a range of effects such as increased locomotor activity, hyperthermia, and anorexia in animal models. MMDA has also been found to produce neurotoxic effects in rats when administered in high doses. Studies have also shown that MMDA has a high affinity for the serotonin transporter and the dopamine transporter, which suggests that it may have potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.